![molecular formula C12H18N4O3S3 B2401935 Ethyl 2-[(5-{[2-(1,4-thiazinan-4-yl)acetyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetate CAS No. 329698-61-5](/img/structure/B2401935.png)
Ethyl 2-[(5-{[2-(1,4-thiazinan-4-yl)acetyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetate
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Overview
Description
Scientific Research Applications
Pharmacological Properties and Synthesis
- Compounds related to Ethyl 2-[(5-{[2-(1,4-thiazinan-4-yl)acetyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetate have been synthesized and evaluated for their pharmacological properties. For instance, derivatives of 1,3,4-thiadiazole were found to impact the central nervous system (CNS) in mice (Maliszewska-Guz et al., 2005).
Glutaminase Inhibitors
- Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide, a compound structurally similar to this compound, was identified as a potent and selective inhibitor of kidney-type glutaminase (GLS). This discovery is significant in determining the therapeutic potential of GLS inhibition (Shukla et al., 2012).
Antimicrobial Agents
- Synthesis and evaluation of various 1,3,4-thiadiazole derivatives, closely related to this compound, have shown moderate antimicrobial activity. These compounds were tested against pathogenic bacterial and fungal strains (Sah et al., 2014).
Growth Stimulant Activity
- Derivatives of 1,3,4-thiadiazole, similar to the compound , have demonstrated significant growth stimulant properties, suggesting potential applications in agriculture or related fields (Knyazyan et al., 2013).
Anti-inflammatory and Analgesic Agents
- Novel substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles, structurally related to the compound , were synthesized and evaluated as anti-inflammatory and analgesic agents. These compounds showed significant in vitro anti-inflammatory activity and analgesic effects (Shkair et al., 2016).
Mechanism of Action
Mode of Action
Compounds with similar structures, such as those containing a thiazole ring, have been found to exhibit diverse biological activities .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Ethyl 2-[(5-{[2-(1,4-thiazinan-4-yl)acetyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Therefore, its impact on bioavailability is currently unknown .
Properties
IUPAC Name |
ethyl 2-[[5-[(2-thiomorpholin-4-ylacetyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O3S3/c1-2-19-10(18)8-21-12-15-14-11(22-12)13-9(17)7-16-3-5-20-6-4-16/h2-8H2,1H3,(H,13,14,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSYVFBZNOYTXLW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NN=C(S1)NC(=O)CN2CCSCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O3S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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